p-Bromobenzenesulfonate Reserpic Acid Methyl Ester
p-Bromobenzenesulfonate Reserpic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1262-67-5
VCID:
VC0129110
InChI:
InChI=1S/C29H33BrN2O7S/c1-36-18-6-9-20-21-10-11-32-15-16-12-25(39-40(34,35)19-7-4-17(30)5-8-19)28(37-2)26(29(33)38-3)22(16)14-24(32)27(21)31-23(20)13-18/h4-9,13,16,22,24-26,28,31H,10-12,14-15H2,1-3H3/t16-,22+,24-,25-,26+,28+/m1/s1
SMILES:
COC1C(CC2CN3CCC4=C(C3CC2C1C(=O)OC)NC5=C4C=CC(=C5)OC)OS(=O)(=O)C6=CC=C(C=C6)Br
Molecular Formula:
C29H33BrN2O7S
Molecular Weight:
633.554
p-Bromobenzenesulfonate Reserpic Acid Methyl Ester
CAS No.: 1262-67-5
Reference Standards
VCID: VC0129110
Molecular Formula: C29H33BrN2O7S
Molecular Weight: 633.554
| CAS No. | 1262-67-5 |
|---|---|
| Product Name | p-Bromobenzenesulfonate Reserpic Acid Methyl Ester |
| Molecular Formula | C29H33BrN2O7S |
| Molecular Weight | 633.554 |
| IUPAC Name | methyl (1R,15S,17R,18R,19S,20S)-17-(4-bromophenyl)sulfonyloxy-6,18-dimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate |
| Standard InChI | InChI=1S/C29H33BrN2O7S/c1-36-18-6-9-20-21-10-11-32-15-16-12-25(39-40(34,35)19-7-4-17(30)5-8-19)28(37-2)26(29(33)38-3)22(16)14-24(32)27(21)31-23(20)13-18/h4-9,13,16,22,24-26,28,31H,10-12,14-15H2,1-3H3/t16-,22+,24-,25-,26+,28+/m1/s1 |
| Standard InChIKey | AWSOQGFEQNOXNW-GXTCVXTHSA-N |
| SMILES | COC1C(CC2CN3CCC4=C(C3CC2C1C(=O)OC)NC5=C4C=CC(=C5)OC)OS(=O)(=O)C6=CC=C(C=C6)Br |
| Synonyms | 18β-Hydroxy-11,17α-dimethoxy-3β,20α-yohimban-16β-carboxylic Acid Methyl, p-Bromobenzenesulfonate Ester |
| PubChem Compound | 71314216 |
| Last Modified | Nov 11 2021 |
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